Cas no 1804371-47-8 (3,4-Bis(trifluoromethyl)-2-bromophenol)

• Product Name: 3,4-Bis(trifluoromethyl)-2-bromophenol
• CAS No: 1804371-47-8
• MF: C₈H₃BrF₆O
• MW: 309.003242731094
• CID: 4962679
• Update Time: 2025-10-28

3,4-Bis(trifluoromethyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-bromophenol

• Inchi： 1S/C8H3BrF6O/c9-6-4(16)2-1-3(7(10,11)12)5(6)8(13,14)15/h1-2,16H
• InChI Key： RMAYOHKSEXVNSQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on 3,4-Bis(trifluoromethyl)-2-bromophenol

Introduction to 3,4-Bis(trifluoromethyl)-2-bromophenol (CAS No. 1804371-47-8)

3,4-Bis(trifluoromethyl)-2-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1804371-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated phenols, characterized by the presence of bromine and trifluoromethyl substituents on a benzene ring. The unique structural features of 3,4-Bis(trifluoromethyl)-2-bromophenol make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways.

The trifluoromethyl group (-CF₃) is a key structural motif in many pharmacologically active compounds due to its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In 3,4-Bis(trifluoromethyl)-2-bromophenol, the presence of two such groups at the 3 and 4 positions of the phenol ring further modulates its chemical properties, making it an intriguing candidate for further derivatization and functionalization. The bromine atom at the 2-position provides a reactive handle for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in medicinal chemistry for constructing complex molecular architectures.

Recent advancements in synthetic methodologies have enabled more efficient and scalable preparations of 3,4-Bis(trifluoromethyl)-2-bromophenol. For instance, modern catalytic systems have improved the selectivity and yield of bromination reactions, allowing for the precise introduction of bromine at desired positions on the aromatic ring. Additionally, the use of flow chemistry techniques has facilitated cleaner and more sustainable production processes, aligning with the growing emphasis on green chemistry principles in industrial applications.

In the realm of pharmaceutical research, 3,4-Bis(trifluoromethyl)-2-bromophenol has been explored as a precursor for developing novel therapeutic agents. Its structural framework is amenable to modifications that can tailor pharmacokinetic and pharmacodynamic properties. For example, researchers have investigated its potential as a scaffold for kinase inhibitors, given the prevalence of trifluoromethylated compounds in this class. The bromine substituent also allows for further derivatization into more complex molecules via transition-metal-catalyzed reactions, expanding its utility in drug discovery programs.

One notable area where 3,4-Bis(trifluoromethyl)-2-bromophenol has shown promise is in the development of agrochemicals. The combination of trifluoromethyl and bromine groups enhances the bioactivity of compounds against pests and pathogens. This makes it a valuable building block for designing next-generation pesticides with improved efficacy and environmental compatibility. The growing demand for sustainable agricultural practices has spurred interest in developing novel agrochemicals derived from structurally diverse intermediates like 3,4-Bis(trifluoromethyl)-2-bromophenol.

The chemical reactivity of 3,4-Bis(trifluoromethyl)-2-bromophenol also makes it a useful tool in material science applications. For instance, its ability to undergo cross-coupling reactions with various organic halides allows for the construction of conjugated polymers and organic electronic materials. These materials are increasingly relevant in applications such as organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. The electron-withdrawing nature of the trifluoromethyl groups influences the electronic properties of resulting materials, making this compound a versatile building block in advanced material design.

From a synthetic chemistry perspective, 3,4-Bis(trifluoromethyl)-2-bromophenol exemplifies the importance of functional group interplay in designing versatile intermediates. The presence of both electron-withdrawing trifluoromethyl groups and a reactive bromine atom creates multiple opportunities for further chemical manipulation. This flexibility is particularly valuable in multi-step syntheses where intermediate stability and reactivity must be carefully balanced.

The growing body of literature on 3,4-Bis(trifluoromethyl)-2-bromophenol underscores its significance as a synthetic intermediate with broad applicability across multiple disciplines. As research continues to uncover new methodologies and applications, this compound is likely to remain a cornerstone in both academic and industrial settings. Its unique structural features continue to inspire innovation in drug discovery, agrochemical development, and materials science.